5-Pyrimidinecarboxylicacid,4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-,1-methylpropylester(9CI)

• Molecular Formula: C14H18N2O4
• Molecular Weight: 278.30 g/mol
• IUPAC Name: butan-2-yl 4-(furan-2-yl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H18N2O4/c1-4-8(2)20-13(17)11-9(3)15-14(18)16-12(11)10-6-5-7-19-10/h5-8,12H,4H2,1-3H3,(H2,15,16,18)
• InChI Key: HPWPAMBHBMZLSA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC(=O)C1=C(NC(=O)NC1C2=CC=CO2)C

Description

The compound 5-Pyrimidinecarboxylic acid, 4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, 1-methylpropyl ester (9CI) is a pyrimidine derivative featuring a partially hydrogenated pyrimidinone core. Key structural attributes include:

• Position 4 substitution: A 2-furanyl group (aromatic heterocycle with oxygen).
• Position 6 substitution: A methyl group.
• Esterification: The carboxylic acid at position 5 is esterified with a 1-methylpropyl (iso-butyl) group.

Biological Activity

5-Pyrimidinecarboxylicacid, 4-(2-furanyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-, 1-methylpropylester (9CI), also known by its CAS number 446252-21-7 and molecular formula C14H18N2O4, is a compound of interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial effects.

Property	Value
Molecular Formula	C14H18N2O4
Molar Mass	278.3 g/mol
CAS Number	446252-21-7

Anticancer Activity

Recent studies highlight the anticancer potential of pyrimidine derivatives, including 5-Pyrimidinecarboxylicacid. For instance, a study evaluated various pyrimidine-pyrazine-oxazole compounds against several cancer cell lines (SiHa, A549, MCF-7, and Colo-205) using the MTT assay. The results indicated that certain derivatives exhibited IC50 values lower than those of established chemotherapeutic agents like etoposide .

Case Study: Antitumor Efficacy

A specific compound within this class demonstrated significant antitumor action with IC50 values reported as follows:

Cell Line	IC50 Value (µM)
MCF-7	0.09 ± 0.0085
A549	0.03 ± 0.0056
Colo-205	0.01 ± 0.074

These findings suggest that modifications to the pyrimidine structure can enhance anticancer efficacy significantly.

Anti-inflammatory Properties

The compound has also been studied for its anti-inflammatory effects. Research indicates that pyrimidine carboxylates can inhibit intracellular signaling pathways involved in inflammation. Specifically, these compounds may block transcription factors such as NF-kB and AP-1, which are critical in the inflammatory response .

The proposed mechanism involves the inhibition of kinases that activate these transcription factors, thereby reducing the synthesis of pro-inflammatory cytokines associated with diseases like rheumatoid arthritis and multiple sclerosis .

Antimicrobial Activity

Pyrimidine derivatives have shown promise as antimicrobial agents. In a comparative study against various microbial strains including E. coli, S. aureus, and C. albicans, certain synthesized pyrimidines exhibited significant antimicrobial activity at varying concentrations .

Antimicrobial Efficacy Data

Microbial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	<100 µg/mL
S. aureus	<100 µg/mL
C. albicans	<100 µg/mL

These results underscore the potential for developing new antimicrobial agents based on pyrimidine structures.

Comparison with Similar Compounds

Substituent Effects at Position 4

• May participate in hydrogen bonding or π-π stacking interactions, influencing receptor binding .
• 3-Cyclohexenyl (Analog) :
  • A hydrophobic, alicyclic group that increases lipophilicity, favoring membrane permeability but reducing aqueous solubility .

Ester Group Modifications

• 1-Methylpropyl (Iso-Butyl) Ester (Target Compound) :
  • Higher lipophilicity (logP ~3.5 estimated) compared to isopropyl or 2-methoxyethyl esters, suggesting improved tissue penetration but faster metabolic clearance.
• Isopropyl Ester (Analog) :
  • Moderate lipophilicity (logP ~2.8), balancing solubility and permeability .
• 2-Methoxyethyl Ester (Analog) :
  • Polar methoxy group enhances hydrophilicity (logP ~1.5), improving aqueous solubility but limiting blood-brain barrier penetration .